Cas no 1096940-06-5 (2-Amino-4,5-dimethyl-1-(2,4,6-trichlorophenyl)-1H-pyrrole-3-carbonitrile)

• Product Name: 2-Amino-4,5-dimethyl-1-(2,4,6-trichlorophenyl)-1H-pyrrole-3-carbonitrile
• CAS No: 1096940-06-5
• MF: C₁₃H₁₀Cl₃N₃
• MW: 314.597599506378
• CID: 1084871
• PubChem ID: 43336932
• Update Time: 2025-04-20

2-Amino-4,5-dimethyl-1-(2,4,6-trichlorophenyl)-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4,5-dimethyl-1-(2,4,6-trichlorophenyl)-1H-pyrrole-3-carbonitrile
• 2-amino-4,5-dimethyl-1-(2,4,6-trichlorophenyl)pyrrole-3-carbonitrile
• AKOS005925264
• 1096940-06-5

• Inchi： 1S/C13H10Cl3N3/c1-6-7(2)19(13(18)9(6)5-17)12-10(15)3-8(14)4-11(12)16/h3-4H,18H2,1-2H3
• InChI Key： AIKXVMAUSUIZAH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1N1C(=C(C#N)C(C)=C1C)N)Cl)Cl

Computed Properties

• Exact Mass: 312.994030g/mol
• Monoisotopic Mass: 312.994030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 54.7Ų